![molecular formula C17H17NO3 B249857 N-(4-acetylphenyl)-4-ethoxybenzamide](/img/structure/B249857.png)
N-(4-acetylphenyl)-4-ethoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-acetylphenyl)-4-ethoxybenzamide, also known as AEBS or 4-Acetamido-4'-ethoxybenzophenone, is a chemical compound that belongs to the class of benzophenones. It is a white crystalline powder that is used in various scientific research applications.
Mechanism of Action
N-(4-acetylphenyl)-4-ethoxybenzamide inhibits cysteine proteases by binding to the active site of the enzyme. It forms a covalent bond with the cysteine residue in the active site, thereby blocking the activity of the enzyme. This inhibition is reversible, and the enzyme activity can be restored by removing this compound from the active site.
Biochemical and physiological effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been found to inhibit the growth of cancer cells, reduce inflammation, and improve cognitive function in animal models of Alzheimer's disease. This compound has also been shown to have antimalarial activity and to inhibit the replication of the dengue virus.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(4-acetylphenyl)-4-ethoxybenzamide in lab experiments is its specificity for cysteine proteases. This allows researchers to selectively target these enzymes without affecting other proteases. However, this compound can also have off-target effects, and its use should be carefully evaluated in each experiment. Another limitation of this compound is its solubility, which can vary depending on the solvent used.
Future Directions
There are several future directions for the use of N-(4-acetylphenyl)-4-ethoxybenzamide in scientific research. One area of interest is the development of new inhibitors for cysteine proteases based on the structure of this compound. Another direction is the investigation of the role of cysteine proteases in other diseases, such as viral infections. This compound could also be used in combination with other drugs to enhance their efficacy or reduce their side effects. Overall, this compound has great potential for advancing our understanding of cysteine proteases and their role in disease.
Synthesis Methods
The synthesis of N-(4-acetylphenyl)-4-ethoxybenzamide involves the reaction of 4-acetylphenylhydrazine with 4-ethoxybenzoyl chloride in the presence of a base such as pyridine. The resulting product is then purified by recrystallization to obtain pure this compound.
Scientific Research Applications
N-(4-acetylphenyl)-4-ethoxybenzamide is widely used in scientific research for its ability to inhibit cysteine proteases. It has been used in various studies to investigate the role of cysteine proteases in various diseases such as cancer, Alzheimer's disease, and malaria. This compound has also been used as a tool to study the mechanism of action of cysteine proteases and to develop new inhibitors for these enzymes.
properties
Molecular Formula |
C17H17NO3 |
---|---|
Molecular Weight |
283.32 g/mol |
IUPAC Name |
N-(4-acetylphenyl)-4-ethoxybenzamide |
InChI |
InChI=1S/C17H17NO3/c1-3-21-16-10-6-14(7-11-16)17(20)18-15-8-4-13(5-9-15)12(2)19/h4-11H,3H2,1-2H3,(H,18,20) |
InChI Key |
BJIDTUNMZVTQSM-UHFFFAOYSA-N |
SMILES |
CCOC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)C(=O)C |
Canonical SMILES |
CCOC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)C(=O)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.